Cas no 1181600-68-9 (cyclopropyl(4-fluoro-3-methylphenyl)methanol)

• Product Name: cyclopropyl(4-fluoro-3-methylphenyl)methanol
• CAS No: 1181600-68-9
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 4575667
• PubChem ID: 20785608
• Update Time: 2025-06-08

cyclopropyl(4-fluoro-3-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(4-fluoro-3-methylphenyl)methanol
• cyclopropyl(4-fluoro-3-methylphenyl)methanol

• Inchi： 1S/C11H13FO/c1-7-6-9(4-5-10(7)12)11(13)8-2-3-8/h4-6,8,11,13H,2-3H2,1H3
• InChI Key： YBUARYQDBOZGOK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(C1CC1)O

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on cyclopropyl(4-fluoro-3-methylphenyl)methanol

Comprehensive Overview of Cyclopropyl(4-fluoro-3-methylphenyl)methanol (CAS No. 1181600-68-9)

Cyclopropyl(4-fluoro-3-methylphenyl)methanol (CAS No. 1181600-68-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and 4-fluoro-3-methylphenyl moieties, exhibits potential applications in drug discovery and material science. Its molecular structure, combining a fluorinated aromatic ring with a methanol functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting central nervous system (CNS) disorders and anti-inflammatory agents.

The growing demand for fluorinated compounds in modern chemistry has propelled the relevance of cyclopropyl(4-fluoro-3-methylphenyl)methanol. Fluorination is a key strategy in medicinal chemistry to enhance metabolic stability and bioavailability, making this compound a hotspot for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine and personalized therapeutics. Users frequently search for terms like "fluorinated drug intermediates" or "cyclopropyl derivatives in pharmaceuticals," reflecting the compound's niche yet critical role.

From a synthetic perspective, CAS No. 1181600-68-9 is synthesized via multi-step organic reactions, including Grignard additions and palladium-catalyzed cross-couplings. Its purity and stability are crucial for downstream applications, prompting analytical techniques such as HPLC and NMR spectroscopy for quality control. Environmental and regulatory considerations also drive interest in green chemistry approaches for its production, addressing concerns about sustainable synthesis.

In agrochemicals, cyclopropyl(4-fluoro-3-methylphenyl)methanol serves as a precursor for crop protection agents, leveraging its fluorine atom's ability to improve pesticidal activity. This aligns with global searches for "next-generation agrochemicals" and "low-residue pesticides". The compound's potential in biodegradable formulations further resonates with eco-conscious trends.

Ongoing research explores the compound's crystallographic properties and solubility profiles, critical for formulation development. Collaborative efforts between academia and industry aim to optimize its scalable synthesis, answering common queries like "how to synthesize fluorinated cyclopropyl compounds". As the scientific community prioritizes AI-driven drug design, computational studies on this compound's molecular docking capabilities are also emerging.

In summary, cyclopropyl(4-fluoro-3-methylphenyl)methanol (CAS No. 1181600-68-9) represents a convergence of innovation in medicinal chemistry, agrochemicals, and material science. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific discourse and commercial ventures.